Cas no 2172041-89-1 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid
• CAS No: 2172041-89-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6079272
• PubChem ID: 165551017
• Update Time: 2025-10-29

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid
• 2172041-89-1
• EN300-1488167
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]propanoic acid

• Inchi： 1S/C25H30N2O5/c1-3-8-17(15-23(28)27(2)14-13-24(29)30)26-25(31)32-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,3,8,13-16H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： FBXVGCJAKGHXCW-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(C)CCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid

Research Brief on 2172041-89-1 and 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic Acid

The compound 2172041-89-1 and its derivative, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid, have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and biochemical tools, particularly in peptide synthesis and drug delivery systems. This research brief aims to synthesize the latest findings and advancements related to these compounds, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 2172041-89-1 as a key intermediate in the synthesis of complex peptide-based therapeutics. Its structural versatility allows for modifications that enhance bioavailability and target specificity. The derivative, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid, is particularly notable for its application in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) group in this compound serves as a protective group for amino acids, enabling efficient and high-yield peptide chain elongation.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid in the synthesis of cyclic peptides with enhanced stability and therapeutic potential. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized peptides. These findings underscore the compound's utility in developing next-generation peptide therapeutics.

Another significant application of 2172041-89-1 is in the field of targeted drug delivery. A recent publication in Bioconjugate Chemistry detailed the use of this compound as a linker in antibody-drug conjugates (ADCs). The study reported improved pharmacokinetic properties and reduced off-target effects, making it a promising candidate for cancer therapy. The researchers emphasized the compound's ability to maintain stability under physiological conditions while facilitating controlled drug release at the target site.

Despite these advancements, challenges remain in the large-scale production and purification of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid. A study in Organic Process Research & Development highlighted the need for optimized synthetic protocols to address issues related to yield and scalability. The authors proposed a novel catalytic approach that significantly improved the efficiency of the synthesis process, paving the way for industrial-scale applications.

In conclusion, the compounds 2172041-89-1 and 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid represent critical tools in modern chemical biology and pharmaceutical research. Their applications in peptide synthesis and drug delivery systems continue to expand, driven by ongoing innovations in synthetic methodologies and analytical techniques. Future research should focus on addressing scalability challenges and exploring new therapeutic avenues to fully realize their potential.